Cas no 80060-09-9 (Diafenthiuron)

• Product Name: Diafenthiuron
• CAS No: 80060-09-9
• MF: C₂₃H₃₂N₂OS
• MW: 384.577984809875
• MDL: MFCD01311814
• CID: 60170
• PubChem ID: 329753824
• Update Time: 2026-04-14

Diafenthiuron Chemical and Physical Properties

Names and Identifiers

• 1-(tert-Butyl)-3-(2,6-diisopropyl-4-phenoxyphenyl)thiourea
• cga106630
• n-(2,6-bis(1-methylethyl)-4-phenoxyphenyl)-n’-(1,1-dimethylethyl)-thioure
• n-(2,6-bis(1-methylethyl)-4-phenoxyphenyl)-n’-(1,1-dimethylethyl)thiourea DIAFENTHIURON
• 1-tert-butyl-3-(2,6-diisopropyl-4-phenoxyphenyl)thiourea
• 3-(2,6-diisopropyl-4-phenoxyphenyl)-1-tert-butyl-thiourea
• PEGASUS
• POLO
• DIAFENTHIURON PESTANAL, 250 MG
• diafenthiuron (bsi, draft e-iso)
• 1-tert-butyl-3-(2,6-di-isopropyl-4-phenoxyphenyl)thiourea
• 1-tert-butyl-3-[4-phenoxy-2,6-di(propan-2-yl)phenyl]thiourea
• DIAFENTHIURON
• Diafenthiuron Solution
• N-[2,6-bis(1-methylethyl)-4-phenoxyphenyl]-N’-(1,1-dimethylethyl)thiourea
• N-tert-butyl-N’-[2,6-di(propan-2-yl)-4-phenoxyphenyl]carbonothioic diamide
• Dibutyl ether urea
• CGA 106630
• FT-0603093
• DIAFENTHIURON [MI]
• Thiourea, N-[2,6-bis(1-methylethyl)-4-phenoxyphenyl]-N'-(1,1-dimethylethyl)-
• Diafenthiuron [ISO]
• C18781
• Thiourea, N-(2,6-bis(1-methylethyl)-4-phenoxyphenyl)-N'-(1,1-dimethylethyl)-
• 80060-09-9
• CHEBI:39299
• D5963
• Diafenthiuron, PESTANAL(R), analytical standard
• SCHEMBL27926
• Q15632894
• AKOS015895255
• Thiourea,N-[2,6-bis(1-methylethyl)-4-phenoxyphenyl]-N'-(1,1-dimethylethyl)-
• 22W5MDB01G
• N-(2,6-Bis(1-methylethyl)-4-phenoxyphenyl)-N'-(1,1-dimethylethyl)thiourea
• DTXSID1041845
• Diafenthiuron 100 microg/mL in Acetonitrile
• Pegasus (pesticide)
• AcetoaceticAcid
• MS-26336
• HY-136394
• CS-0129000
• MFCD01311814
• A839826
• CG 167
• UNII-22W5MDB01G
• 3-(2,6-Diisopropyl-4-phenoxyphenyl)-1-tert-butylthiourea
• NS00002975
• N-[2,6-Bis(1-methylethyl)-4-phenoxyphenyl]-N′-(1,1-dimethylethyl)thiourea (ACI)
• Dingminiao
• Gamba
• Phoenix
• Phoenix (thiourea insecticide)
• Polo 500
• Polo 500 SC
• CGA-106630
• 1ST25019
• DTXCID9021845
• G12969
• DB-056403
• Diafenthiuron

• MDL： MFCD01311814
• Inchi： 1S/C23H32N2OS/c1-15(2)19-13-18(26-17-11-9-8-10-12-17)14-20(16(3)4)21(19)24-22(27)25-23(5,6)7/h8-16H,1-7H3,(H2,24,25,27)
• InChI Key： WOWBFOBYOAGEEA-UHFFFAOYSA-N
• SMILES： S=C(NC(C)(C)C)NC1C(C(C)C)=CC(OC2C=CC=CC=2)=CC=1C(C)C

Computed Properties

• Exact Mass: 384.22400
• Monoisotopic Mass: 384.224
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 65.4A^2

Experimental Properties

• Color/Form: White crystalline powder or powder.
• Density: 1.0367 (rough estimate)
• Melting Point: 144.6-147.7 ºC
• Boiling Point: 448.8 °C at 760 mmHg
• Flash Point: Fahrenheit: >300.2 ° f
  Celsius: >149 ° c
  
• Refractive Index: 1.5950 (estimate)
• PSA: 65.38000
• LogP: 7.27450
• Solubility: Insoluble in water, soluble in ethanol, and miscible with acetone.
• Merck: 13,2988

Diafenthiuron Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H332
• Hazardous Material transportation number：UN 2811
• WGK Germany：2
• Hazard Category Code： 20
• Safety Instruction： S22
• RTECS：XN9100000
• Hazardous Material Identification：
• HazardClass：6.1(a)
• PackingGroup：II
• Toxicity：LD50 in rats (mg/kg): 2068 orally; >2000 dermally; LC50 (14 hr) in rats: 558 mg/m3 by inhalation (Streibert, 1988)
• Packing Group：II
• Hazard Level：6.1(a)
• Safety Term：6.1(a)
• Packing Group：II
• Risk Phrases：R20
• Storage Condition：0-6°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on Diafenthiuron

Professional Introduction to Compound with CAS No. 80060-09-9 and Product Name: Diafenthiuron

The compound with the CAS number 80060-09-9 is a highly specialized chemical entity that has garnered significant attention in the field of agrochemicals and pharmaceutical research. Its product name, Diafenthiuron, is a synthetic compound known for its unique chemical properties and applications. This introduction aims to provide a comprehensive overview of Diafenthiuron, its chemical structure, mechanisms of action, and the latest research findings that underscore its importance in modern chemistry and biology.

Diafenthiuron belongs to the class of thiourea derivatives, which are widely recognized for their efficacy in pest control and as intermediates in the synthesis of various bioactive molecules. The molecular formula of Diafenthiuron is C₈H₆N₂S₂, reflecting its complex structure that incorporates sulfur and nitrogen atoms in a way that contributes to its biological activity. This compound has been extensively studied for its role in developing novel agrochemical formulations designed to protect crops from a range of pests.

The primary mechanism of action of Diafenthiuron involves its ability to disrupt the nervous system of insects, leading to their paralysis and eventual death. This mode of action makes it particularly effective against a broad spectrum of pests, including aphids, mites, and certain beetles. The compound's efficacy is further enhanced by its stability under various environmental conditions, ensuring prolonged activity once applied.

In recent years, researchers have been exploring the potential of Diafenthiuron beyond traditional pest control applications. One notable area of interest is its use as a precursor in the synthesis of more complex molecules with pharmaceutical properties. Studies have shown that derivatives of Diafenthiuron exhibit promising biological activities, including antifungal and anti-inflammatory effects. These findings have opened new avenues for drug discovery and development, particularly in the treatment of fungal infections and inflammatory diseases.

The chemical stability and reactivity profile of Diafenthiuron make it an attractive candidate for further chemical modifications. Researchers have been investigating methods to enhance its solubility and bioavailability, which are critical factors for pharmaceutical applications. By incorporating functional groups that improve solubility, scientists aim to develop formulations that can be more easily administered orally or topically, thereby increasing therapeutic efficacy.

Advances in computational chemistry have also played a significant role in understanding the interactions between Diafenthiuron and biological targets. Molecular modeling studies have provided insights into how Diafenthiuron binds to specific enzymes and receptors, offering a detailed view of its mechanism of action. These insights are invaluable for designing analogs with improved properties, such as enhanced selectivity or reduced toxicity.

The environmental impact of using Diafenthiuron has been carefully evaluated in numerous studies. Researchers have assessed its persistence in soil and water systems, as well as its potential effects on non-target organisms. While Diafenthiuron is effective in controlling pests, efforts have been made to develop formulations that minimize environmental exposure. For instance, slow-release formulations have been developed to ensure prolonged protection while reducing the frequency of application.

One of the most exciting developments in recent years is the use of Diafenthiuron as a starting material for synthesizing novel compounds with potential therapeutic applications. Researchers have reported the successful synthesis of several derivatives that exhibit potent antiviral properties. These findings highlight the versatility of Diafenthiuron as a chemical scaffold and open up new possibilities for developing antiviral drugs.

The role of Diafenthiuron in agricultural science cannot be overstated. Its ability to protect crops from pests while maintaining environmental safety has made it a preferred choice for many farmers worldwide. As global food security remains a critical challenge, compounds like Diafenthiuron play a vital role in ensuring sustainable agricultural practices.

Future research on Diafenthiuron is likely to focus on expanding its applications in pharmaceuticals and agriculture. Advances in synthetic chemistry will enable the development of more sophisticated derivatives with tailored properties. Additionally, interdisciplinary approaches combining chemistry, biology, and environmental science will be essential for maximizing the benefits of Diafenthiuron while minimizing any potential risks.